Cas no 31084-59-0 (3-chloro-N-(propan-2-yl)aniline)

3-chloro-N-(propan-2-yl)aniline structure
31084-59-0 structure
Product Name:3-chloro-N-(propan-2-yl)aniline
CAS No:31084-59-0
MF:C9H12ClN
MW:169.651281356812
CID:858710
PubChem ID:14555377
Update Time:2024-10-30

3-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • N-Isopropyl-3-chloroaniline
    • 3-chloro-N-(propan-2-yl)aniline
    • EN300-164200
    • C78133
    • 3-Chloro-N-isopropylaniline
    • 3-chloro-N-propan-2-ylaniline
    • SCHEMBL631531
    • 31084-59-0
    • AKOS000235456
    • CS-0274525
    • Inchi: 1S/C9H12ClN/c1-7(2)11-9-5-3-4-8(10)6-9/h3-7,11H,1-2H3
    • InChI Key: AXUHIMZWGIXEDM-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(C)C

Computed Properties

  • Exact Mass: 169.0658271g/mol
  • Monoisotopic Mass: 169.0658271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 114
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • XLogP3: 3.3

3-chloro-N-(propan-2-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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